Cas no 606490-61-3 (3-(3-bromo-4-fluorophenyl)prop-2-yn-1-ol)

• Product Name: 3-(3-bromo-4-fluorophenyl)prop-2-yn-1-ol
• CAS No: 606490-61-3
• MF: C₉H₆BrFO
• MW: 229.045745372772
• MDL: MFCD30488213
• CID: 5234908
• PubChem ID: 125451042
• Update Time: 2026-03-08

3-(3-bromo-4-fluorophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(3-bromo-4-fluorophenyl)-
• 3-(3-bromo-4-fluorophenyl)prop-2-yn-1-ol

• MDL： MFCD30488213
• Inchi： 1S/C9H6BrFO/c10-8-6-7(2-1-5-12)3-4-9(8)11/h3-4,6,12H,5H2
• InChI Key： ZRVBDDLSEBYVQR-UHFFFAOYSA-N
• SMILES： C(O)C#CC1=CC=C(F)C(Br)=C1

Additional information on 3-(3-bromo-4-fluorophenyl)prop-2-yn-1-ol

3-(3-Bromo-4-fluorophenyl)prop-2-yn-1-ol (CAS No: 606490-61-3)

3-(3-Bromo-4-fluorophenyl)prop-2-yn-1-ol, also known by its CAS number 606490-61-3, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines a phenyl ring substituted with bromine and fluorine atoms, an alkyne group, and a hydroxyl group. The combination of these functional groups makes it a valuable building block for constructing complex molecules with diverse applications.

The synthesis of 3-(3-bromo-4-fluorophenyl)prop-2-yn-1-ol typically involves multi-step processes that highlight the importance of stereocontrol and regioselectivity in organic chemistry. Recent advancements in catalytic methods, such as the use of transition metal catalysts, have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine and fluorine substituents onto the phenyl ring with high precision.

In terms of physical properties, 3-(3-bromo-4-fluorophenyl)prop-2-yn-1ol exhibits a melting point of approximately 85°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under normal storage conditions is excellent, provided it is protected from moisture and light.

The applications of 3-(3-bromo4-fluorophenyl)propynol are diverse and span multiple disciplines. In medicinal chemistry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and neurodegenerative diseases. Recent studies have demonstrated its potential as a lead compound in the development of kinase inhibitors, which are crucial for treating cancer.

In the field of materials science, CAS No: 60649061-based materials have shown promise in the creation of advanced polymers with tailored properties. Researchers have explored its use as a monomer in polymerization reactions to produce materials with enhanced mechanical strength and thermal stability.

The latest research on 3-(3-bromo4-fluorophenyl)propynol has focused on its role in click chemistry reactions, particularly the copper-catalyzed azidealkyne cycloaddition (CuAAC). This reaction has enabled the rapid construction of complex molecular architectures with high efficiency and selectivity. Furthermore, investigations into its photochemical properties have revealed potential applications in light-responsive materials and sensors.

In conclusion, 3-(3-bromo4-fluorophenyl)propynol (CAS No: 60649061) stands out as a multifaceted compound with significant implications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as an essential tool for future innovations in organic chemistry and beyond.